3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine

• IUPAC Name: 3-[3-[2-(2,4-difluorophenyl)ethyl]piperidin-1-yl]sulfonylpyridine
• InChI: InChI=1S/C18H20F2N2O2S/c19-16-8-7-15(18(20)11-16)6-5-14-3-2-10-22(13-14)25(23,24)17-4-1-9-21-12-17/h1,4,7-9,11-12,14H,2-3,5-6,10,13H2
• InChI Key: NDANCINNLOJEMP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)C2=CN=CC=C2)CCC3=C(C=C(C=C3)F)F
• Molecular Formula: C18H20F2N2O2S
• Molecular Weight: 366.4 g/mol

Description

3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine, also known as DSP-4, is a chemical compound that has been widely used in scientific research for its ability to selectively destroy noradrenergic nerve terminals in the brain.

Mechanism of Action

3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine selectively destroys noradrenergic nerve terminals in the brain by binding to and inhibiting the activity of the noradrenaline transporter (NET). This leads to the depletion of noradrenaline in the affected nerve terminals, resulting in their degeneration over time.
Biochemical and Physiological Effects:
The depletion of noradrenaline in the brain following this compound administration has been shown to have a variety of biochemical and physiological effects. These include changes in neurotransmitter release, synaptic plasticity, gene expression, and behavior.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine in lab experiments is its ability to selectively destroy noradrenergic nerve terminals without affecting other neurotransmitter systems. This allows researchers to study the specific role of the noradrenergic system in various physiological and pathological conditions. However, it is important to note that this compound administration can be associated with stress-induced effects, which may confound the interpretation of results.

Future Directions

There are several future directions for research involving 3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine. One area of interest is the role of the noradrenergic system in stress and anxiety disorders, as well as the potential therapeutic benefits of targeting this system. Another area of interest is the interaction between the noradrenergic system and other neurotransmitter systems, such as the dopaminergic and serotonergic systems. Additionally, further research is needed to understand the long-term effects of this compound administration on brain function and behavior.

Synthesis Methods

3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine is synthesized through a multi-step process that involves the reaction of 2,4-difluorobenzylamine with 3-chloropyridine-2-sulfonyl chloride in the presence of a base. The resulting intermediate is then treated with piperidine to yield this compound.

Scientific Research Applications

3-({3-[2-(2,4-difluorophenyl)ethyl]-1-piperidinyl}sulfonyl)pyridine has been widely used in scientific research to selectively destroy noradrenergic nerve terminals in the brain. This has allowed researchers to study the role of the noradrenergic system in a variety of physiological and pathological conditions, including depression, anxiety, stress, and addiction.